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Compound of Interest

Compound Name: Fluralaner-13C2,15N,d3

Cat. No.: B12414883

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certificate of analysis for the
isotopically labeled compound Fluralaner-13C2,15N,d3. It is intended to serve as a detailed
resource for researchers, scientists, and professionals in drug development who utilize this
standard in their analytical and research workflows. This document outlines the key quantitative
data, experimental protocols for analysis, and the biological mechanism of action of fluralaner.

Representative Certificate of Analysis

A specific Certificate of Analysis for every batch of Fluralaner-13C2,15N,d3 is provided by the
supplier. Below is a representative example summarizing the typical data provided.
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Parameter Specification

Product Name Fluralaner-13C2,15N,d3

Catalogue Number Varies by supplier

CAS Number Not available

Molecular Formula C2013C2H14D3CI2F6sN>NO3

Molecular Weight 562.28 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, Methanol

Storage Store at -20°C for long-term, 4°C for short-term

Quality Control Data

Test Method Specification Result
Purity (HPLC) HPLC-UV >98.0% 99.5%
Identity (*H NMR) 1H NMR Conforms to structure Conforms

] Conforms to
Identity (Mass Spec) ESI-MS ] Conforms
molecular weight

Isotopic Purity Mass Spec >99% 99.2%

Residual Solvents GC-MS Per USP <467> Complies

Experimental Protocols

Detailed methodologies for the key analytical experiments performed to ensure the quality and
identity of Fluralaner-13C2,15N,d3 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is used to determine the chemical purity of the Fluralaner-13C2,15N,d3 standard.
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 Instrumentation: Agilent 1260 Infinity Il HPLC or equivalent with a UV-Vis detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase:

o A:0.1% Formic Acid in Water

o B: 0.1% Formic Acid in Acetonitrile

e Gradient:

0-2 min: 20% B

[¢]

2-15 min: 20% to 95% B

[¢]

[e]

15-18 min: 95% B

18-20 min: 95% to 20% B

o

20-25 min: 20% B

[¢]

e Flow Rate: 1.0 mL/min

e Column Temperature: 30°C

o Detection Wavelength: 265 nm
e Injection Volume: 10 pL

o Sample Preparation: The sample is dissolved in methanol to a final concentration of 1
mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight and assess the isotopic
enrichment of Fluralaner-13C2,15N,d3.
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e Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source.
« lonization Mode: Negative Electrospray lonization (ESI-).
e Scan Range: m/z 100-700.

o Capillary Voltage: 3.5 kV.

o Cone Voltage: 40 V.

e Source Temperature: 150°C.

¢ Desolvation Temperature: 350°C.

o Sample Infusion: The sample, prepared in methanol at 10 pg/mL, is infused directly into the
mass spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

H NMR spectroscopy is utilized to confirm the chemical structure of the compound.
e Instrumentation: 400 MHz NMR Spectrometer.
o Solvent: Deuterated Dimethyl Sulfoxide (DMSO-de).

o Sample Concentration: Approximately 5 mg of the compound is dissolved in 0.7 mL of
DMSO-ds.

o Reference: Tetramethylsilane (TMS) at 0.00 ppm.
e Acquisition Parameters:
o Number of Scans: 16

o Relaxation Delay: 1.0 s
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o Pulse Width: 10 us

Signaling Pathway and Experimental Workflow
Fluralaner Mechanism of Action

Fluralaner is an insecticide and acaricide that functions by antagonizing ligand-gated chloride
channels.[1] It potently blocks both y-aminobutyric acid (GABA)-gated and L-glutamate-gated
chloride channels in the nervous system of arthropods.[1] This inhibition prevents the influx of
chloride ions, leading to neuronal hyperexcitability, paralysis, and ultimately the death of the

target organism.[2]

Postsynaptic Neuron

(inhibited by Fluralaner)

Neuronal Hyperexcitability,
Paralysis, and Death

Ope hannel
(inhibited by Fluralaner)

Click to download full resolution via product page

Caption: Fluralaner's antagonism of GABA and glutamate-gated chloride channels.

General Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of Fluralaner-13C2,15N,d3
as an internal standard in a quantitative bioanalytical study.
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Caption: A generalized workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Fluralaner-
13C2,15N,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414883#fluralaner-13c2-15n-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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